Cas no 2639411-77-9 (Ethyl 2,5-dimethyl-4-(piperazine-1-sulfonyl)furan-3-carboxylate)

• Product Name: Ethyl 2,5-dimethyl-4-(piperazine-1-sulfonyl)furan-3-carboxylate
• CAS No: 2639411-77-9
• MF: C₁₃H₂₀N₂O₅S
• MW: 316.373302459717
• CID: 5642178
• PubChem ID: 165901220
• Update Time: 2025-05-20

Ethyl 2,5-dimethyl-4-(piperazine-1-sulfonyl)furan-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27783616
• ethyl 2,5-dimethyl-4-(piperazine-1-sulfonyl)furan-3-carboxylate
• 2639411-77-9
• Ethyl 2,5-dimethyl-4-(piperazine-1-sulfonyl)furan-3-carboxylate

• Inchi： 1S/C13H20N2O5S/c1-4-19-13(16)11-9(2)20-10(3)12(11)21(17,18)15-7-5-14-6-8-15/h14H,4-8H2,1-3H3
• InChI Key： YMPBXACPQYJGNG-UHFFFAOYSA-N
• SMILES： S(C1=C(C)OC(C)=C1C(=O)OCC)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 316.10929292g/mol
• Monoisotopic Mass: 316.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 97.2Ų

Additional information on Ethyl 2,5-dimethyl-4-(piperazine-1-sulfonyl)furan-3-carboxylate

Ethyl 2,5-dimethyl-4-(piperazine-1-sulfonyl)furan-3-carboxylate (CAS No. 2639411-77-9): A Comprehensive Overview

Ethyl 2,5-dimethyl-4-(piperazine-1-sulfonyl)furan-3-carboxylate, identified by its CAS number 2639411-77-9, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit a unique combination of structural features, making it a valuable candidate for further research and development. The presence of both furan and piperazine moieties in its molecular structure imparts distinct chemical properties that have garnered attention from researchers exploring novel therapeutic agents.

The Ethyl 2,5-dimethyl-4-(piperazine-1-sulfonyl)furan-3-carboxylate molecule is characterized by a furan ring substituted at the 2 and 5 positions with methyl groups, and at the 4 position with a piperazine-1-sulfonyl group. This specific arrangement contributes to its reactivity and potential biological activity. The piperazine moiety is particularly noteworthy, as it is a common pharmacophore in drug design, known for its ability to interact with various biological targets. In contrast, the furan ring introduces oxygen atoms into the structure, which can influence electronic properties and metabolic pathways.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacological properties of compounds like Ethyl 2,5-dimethyl-4-(piperazine-1-sulfonyl)furan-3-carboxylate. Molecular docking studies have been conducted to evaluate its potential interactions with enzymes and receptors relevant to various diseases. These studies suggest that the compound may exhibit inhibitory activity against certain therapeutic targets, making it a promising candidate for further investigation.

In vitro experiments have also provided valuable insights into the biological activity of this compound. Initial studies indicate that Ethyl 2,5-dimethyl-4-(piperazine-1-sulfonyl)furan-3-carboxylate demonstrates moderate affinity for specific protein targets, suggesting potential therapeutic applications. However, further research is necessary to fully elucidate its mechanism of action and to assess its safety profile. The compound's structural features make it an interesting candidate for developing new drugs targeting neurological disorders, given the well-documented role of piperazine derivatives in modulating neurotransmitter systems.

The synthesis of Ethyl 2,5-dimethyl-4-(piperazine-1-sulfonyl)furan-3-carboxylate presents unique challenges due to the complexity of its molecular framework. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as multi-step organic synthesis, including condensation reactions and sulfonylation processes, have been optimized to produce this compound efficiently. These synthetic strategies are critical for ensuring that subsequent biological evaluations are performed on high-quality material.

The role of computational tools in drug discovery cannot be overstated. Advanced algorithms and machine learning models have been utilized to predict the pharmacokinetic properties of Ethyl 2,5-dimethyl-4-(piperazine-1-sulfonyl)furan-3-carboxylate, providing insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These predictions are essential for guiding experimental design and for assessing the likelihood of clinical success. By integrating computational methods with traditional experimental approaches, researchers can accelerate the drug development process significantly.

The potential applications of Ethyl 2,5-dimethyl-4-(piperazine-1-sulfonyl)furan-3-carboxylate extend beyond traditional pharmaceutical uses. Its unique structural features make it a versatile building block for more complex molecules, which could lead to novel drug candidates with enhanced efficacy and reduced side effects. Additionally, the compound's ability to interact with multiple biological targets suggests that it may be useful in combination therapies, addressing complex diseases more effectively than single-target drugs.

Ongoing research efforts are focused on expanding the chemical space explored by derivatives of Ethyl 2,5-dimethyl-4-(piperazine-1-sulfonyl)furan-3-carboxylate. By modifying specific functional groups within its structure, researchers aim to fine-tune its pharmacological properties and improve its therapeutic potential. These modifications may include alterations to the substituents on the furan ring or the piperazine moiety, as well as introducing new functional groups to enhance bioavailability or target specificity.

The development of new drugs is a highly collaborative effort involving chemists, biologists, pharmacologists, and clinicians. The insights gained from studying compounds like Ethyl 2,5-dimethyl-4-(piperazine-1-sulfonyl)furan-3-carboxylate contribute to a broader understanding of disease mechanisms and provide new avenues for therapeutic intervention. As research progresses, it is expected that additional applications for this compound will be discovered, further solidifying its importance in medicinal chemistry.